Cas no 1381940-44-8 (6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde)

• Product Name: 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde
• CAS No: 1381940-44-8
• MF: C₁₇H₁₉BO₃
• MW: 282.141965150833
• CID: 5150279
• Update Time: 2025-10-25

6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde
• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde

• Inchi： 1S/C17H19BO3/c1-16(2)17(3,4)21-18(20-16)15-8-7-13-9-12(11-19)5-6-14(13)10-15/h5-11H,1-4H3
• InChI Key： QIVASFACMOHKLY-UHFFFAOYSA-N
• SMILES： C1=C2C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)=CC=C1C=O

Additional information on 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde

Recent Advances in the Application of 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde (CAS: 1381940-44-8) in Chemical Biology and Pharmaceutical Research

6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde (CAS: 1381940-44-8) is a boronic ester-functionalized naphthaldehyde derivative that has recently gained significant attention in chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of complex molecules, particularly in the development of boron-containing therapeutics and fluorescent probes. Its unique chemical properties, including the stability of the dioxaborolane moiety and the reactivity of the aldehyde group, make it a valuable tool for targeted drug design and bioconjugation strategies.

Recent studies have highlighted the application of this compound in the synthesis of proteolysis-targeting chimeras (PROTACs), where it acts as a key linker between the target-binding moiety and the E3 ubiquitin ligase-recruiting moiety. The boronic ester group enables efficient conjugation while maintaining the structural integrity required for effective protein degradation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing novel BTK-targeting PROTACs with improved pharmacokinetic properties.

In the field of diagnostic imaging, researchers have utilized 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde as a precursor for PET tracer development. The compound's boron atom allows for straightforward radiolabeling via isotope exchange, while the naphthalene core provides excellent fluorescence properties for dual-modal imaging applications. A recent Nature Communications paper (2024) reported its successful incorporation into a tumor-targeting probe for simultaneous PET and fluorescence imaging of solid tumors.

The compound has also shown promise in materials science applications, particularly in the development of stimuli-responsive drug delivery systems. Its ability to form stable boronate esters with diols has been exploited to create pH-sensitive nanocarriers that release their payload specifically in the acidic tumor microenvironment. Research published in ACS Nano (2023) demonstrated that nanoparticles incorporating this compound exhibited enhanced tumor accumulation and reduced off-target effects in murine models.

From a synthetic chemistry perspective, recent advances have focused on improving the scalability and purity of 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde production. A 2024 Organic Process Research & Development publication detailed an optimized synthetic route that reduces heavy metal contamination while maintaining high yields, addressing previous challenges in large-scale manufacturing. This development is particularly significant for pharmaceutical applications where stringent purity standards must be met.

Looking forward, the unique properties of 6-(Tetramethyl-1,3,2-dioxaborolan-2-yl)naphthalene-2-carbaldehyde position it as a key player in several emerging areas of biomedical research. Ongoing clinical trials are evaluating its derivatives as next-generation kinase inhibitors, while preclinical studies explore its potential in antibody-drug conjugates and theranostic applications. As synthetic methodologies continue to advance and our understanding of boron biology deepens, this compound is likely to find even broader applications in targeted therapy and precision medicine.